molecular formula C17H15BrFNO2 B8426709 Benzyl 1-(4-bromo-2-fluorophenyl)cyclopropylcarbamate

Benzyl 1-(4-bromo-2-fluorophenyl)cyclopropylcarbamate

Cat. No.: B8426709
M. Wt: 364.2 g/mol
InChI Key: BKHYRRCGJUKMBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzyl 1-(4-bromo-2-fluorophenyl)cyclopropylcarbamate is a useful research compound. Its molecular formula is C17H15BrFNO2 and its molecular weight is 364.2 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H15BrFNO2

Molecular Weight

364.2 g/mol

IUPAC Name

benzyl N-[1-(4-bromo-2-fluorophenyl)cyclopropyl]carbamate

InChI

InChI=1S/C17H15BrFNO2/c18-13-6-7-14(15(19)10-13)17(8-9-17)20-16(21)22-11-12-4-2-1-3-5-12/h1-7,10H,8-9,11H2,(H,20,21)

InChI Key

BKHYRRCGJUKMBU-UHFFFAOYSA-N

Canonical SMILES

C1CC1(C2=C(C=C(C=C2)Br)F)NC(=O)OCC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cooled solution of 1-(4-bromo-2-fluorophenyl)cyclopropanamine (2.16 mmol) in DCM (10 mL) at 0° C., was added DIEA (0.75 mL, 4.32 mmol) and benzyl chloroformate (0.37 mL, 2.59 mmol). The reaction mixture was warmed to it and stirred for 1 h until LC/MS analysis indicated the reaction was complete. The reaction was quenched with HCl (1N) and extracted with DCM. Drying over MgSO4, yielded crude product which was purified by flash chromatography (gradient EtOAc/Hexanes (0-50%). HPLC-MS tR=1.31 min (UV254 nm); mass calculated for formula C17H15BrFNO2 363.02, observed LCMS m/z 363.9 (M+H)
Quantity
2.16 mmol
Type
reactant
Reaction Step One
Name
Quantity
0.75 mL
Type
reactant
Reaction Step One
Quantity
0.37 mL
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One

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